Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†

New Journal of Chemistry Pub Date: 2021-01-08 DOI: 10.1039/D0NJ05150K

Abstract

Silver nanoparticles (AgNPs) synthesized with aqueous extracts of Pterocladiella capillacea presented antibacterial activity against Staphylococcus aureus. AgNP preparation was optimized, leading to elongated spheres with a mean diameter of 17.42 nm. The minimum inhibitory concentration (MIC) was 0.74 μgAg mL−1, the lowest reported up to date for algae-stabilized AgNPs.

Graphical abstract: Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials
Pterocladiella capillacea-stabilized silver nanoparticles as a green approach toward antibacterial biomaterials†
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